1-Chloropentane
Overview
Description
1-Chloropentane, also known as Amyl chloride or Pentyl chloride, is an alkyl halide with the chemical formula CH3(CH2)4Cl . It is a colorless, flammable liquid .
Synthesis Analysis
1-Chloropentane can be prepared from 1-pentanol by treatment with hydrogen chloride . It forms asymmetric and symmetric pairs on the surface of Si (100)-2×1 .Molecular Structure Analysis
The molecular formula of 1-Chloropentane is C5H11Cl . The average mass is 106.594 Da and the monoisotopic mass is 106.054932 Da .Chemical Reactions Analysis
1-Chloropentane reacts with dilute KOH to produce chloroform and water . The chloroform is eliminated in the atmosphere, and the water is absorbed by the KOH .Physical And Chemical Properties Analysis
1-Chloropentane is a clear colorless to pale yellow liquid . It is less dense than water and insoluble in water . It has a boiling point of 107-108 °C and a density of 0.882 g/mL at 25 °C . It is miscible with alcohol and diethyl ether .Scientific Research Applications
1. Polymer Science
1-Chloropentane has been utilized in polymer science, specifically in the direct spincasting of polystyrene thin films onto poly(methyl methacrylate). Its low vapor pressure makes it an effective solvent for producing high-quality polystyrene films with smooth surfaces and sharp interfaces, expanding the range of molecular weights and thicknesses that can be achieved compared to traditional methods (Ennis, Betz, & Ade, 2006).
2. Electrochemistry
In electrochemistry, 1-Chloropentane is involved in the electrochemical reduction of various halopentanes. Research has shown that 1-Chloropentane can be reduced at carbon electrodes in specific solvents, leading to the production of compounds like cyclopentane and n-pentane, demonstrating its utility in synthetic organic electrochemistry (Pritts & Peters, 1994).
3. Radiation Chemistry
1-Chloropentane's behavior under radiation in solid phases has been studied, revealing its complex chemistry involving radicalar and ionic reactions. This research contributes to the understanding of the radiolysis of halogenated hydrocarbons and the role of ionic species in these processes (Ceulemans & Claes, 2010a); (Ceulemans & Claes, 2010b).
4. Chemical Thermodynamics
1-Chloropentane has been a subject of study in chemical thermodynamics, particularly in the measurement of excess molar volumes in mixtures with alkanes. This research is vital for understanding the thermodynamic properties and behavior of halogenated hydrocarbons in various states (Morávková & Linek, 2002); (Kovacs, Aim, & Linek, 2001).
5. Surface Chemistry
Research has also been conducted on the stereo-isomerism of 1-Chloropentane and its influence on surface reactivity. This is particularly relevant in the context of silicon surface chemistry, where the reactivity of chloropentane pairs can be significantly different based on their structural orientation (Harikumar et al., 2011).
Safety and Hazards
1-Chloropentane is highly flammable . It is harmful if swallowed, in contact with skin, or if inhaled . It may irritate or burn skin and eyes . Fire may produce irritating, corrosive, and/or toxic gases . Vapors may cause dizziness or suffocation .
Relevant Papers The relevant papers retrieved do not provide additional information beyond what has been summarized above .
Mechanism of Action
Target of Action
1-Chloropentane, an alkyl halide with the chemical formula CH3(CH2)4Cl , primarily targets organic compounds in its reactions. Its primary role is to act as a reagent in organic synthesis, where it can participate in various chemical reactions.
Mode of Action
The mode of action of 1-Chloropentane involves a process known as radical substitution . In this process, a halogen atom (in this case, chlorine) substitutes for a hydrogen atom in an organic compound. This reaction is initiated by the homolysis of the chlorine-chlorine bond, leading to the formation of chlorine radicals. These radicals can then abstract a hydrogen atom from the organic compound, forming an alkyl radical. The newly formed alkyl radical can then react with another chlorine molecule, leading to the formation of a chloroalkane product .
Pharmacokinetics
Given its chemical properties, it is likely to have low water solubility , which could impact its bioavailability and distribution in the body.
Action Environment
The action, efficacy, and stability of 1-Chloropentane can be influenced by various environmental factors. For instance, temperature and pressure can affect the rate and direction of the reactions it participates in . Furthermore, its reactivity and stability can also be influenced by the presence of other substances in its environment.
properties
IUPAC Name |
1-chloropentane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCZQTSHSZLZIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Cl |
Source
|
| Record name | AMYL CHLORIDE | |
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DSSTOX Substance ID |
DTXSID40870603 |
Source
|
| Record name | 1-Chloropentane | |
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Molecular Weight |
106.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54 °F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations., Colorless liquid with a sweet odor; [HSDB] |
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|
| Record name | AMYL CHLORIDE | |
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| Record name | 1-Chloropentane | |
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Boiling Point |
226 °F at 760 mmHg (USCG, 1999), 107.9 °C |
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Flash Point |
34 °F (USCG, 1999), 13 °C, 12 °C (54 °F) - closed cup, 55 °F (13 °C) - closed cup, 55 °F (13 °C) (Open Cup) |
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Solubility |
In water, 197 mg/L at 25 °C, Insoluble in water, Miscible with alcohol, ether, Miscible with ethanol, ethyl ether; soluble in benzene, carbon tetrachloride; very soluble in chloroform |
Source
|
| Record name | n-Amyl chloride | |
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Density |
0.8834 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8820 g/cu cm at 20 °C, Straw- to purple-colored liquid. Density: 0.88 at 20 °C, 95% distills between 85 and 109 °C, wt/gal 7.33 lb. Refractive index (20 °C) 1.406. Insoluble in water; water azeotrope at 77-82 °C approx 90% C5H11Cl, miscible with alcohol and ether /Amyl chlorides, mixed/ |
Source
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| Record name | AMYL CHLORIDE | |
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Vapor Density |
3.67 (Air = 1) |
Source
|
| Record name | n-Amyl chloride | |
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Vapor Pressure |
32.9 [mmHg], 32.9 mm Hg at 25 °C |
Source
|
| Record name | 1-Chloropentane | |
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Product Name |
1-Chloropentane | |
Color/Form |
Liquid, Colorless liquid | |
CAS RN |
543-59-9, 29656-63-1 |
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|
| Record name | AMYL CHLORIDE | |
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Melting Point |
-146 °F (USCG, 1999), -99 °C |
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| Record name | AMYL CHLORIDE | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1-chloropentane?
A1: 1-chloropentane has the molecular formula C5H11Cl and a molecular weight of 106.60 g/mol.
Q2: Is there spectroscopic data available for 1-chloropentane?
A2: While the provided research papers do not delve into specific spectroscopic details, they utilize techniques like gas chromatography [, , , ], scanning force microscopy [], and densimetry [, , , ] to characterize and quantify 1-chloropentane in various mixtures and applications.
Q3: What can you tell me about the solubility of 1-chloropentane?
A3: 1-chloropentane exhibits varying solubility depending on the co-solvent. Research indicates it mixes well with hydrocarbons like heptane, exhibiting slightly negative excess molar volumes at low concentrations and positive values at higher concentrations. [] This suggests a degree of non-ideal mixing behavior.
Q4: Has 1-chloropentane been used in polymer science?
A4: Yes, 1-chloropentane has proven effective as a selective solvent for polystyrene (PS) in PS/poly(methyl methacrylate) (PMMA) blends. [, ] It allows for the creation of smooth, thin PS films on PMMA surfaces with minimal interfacial roughness. Its selectivity surpasses that of traditionally used cyclohexane.
Q5: How does the vapor pressure of 1-chloropentane impact its use in polymer film casting?
A5: 1-chloropentane's low vapor pressure is crucial for creating high-quality PS films via spin-casting. [] Solvents with higher vapor pressures often lead to defects and inconsistencies in the resulting films.
Q6: Does 1-chloropentane participate in any notable chemical reactions?
A6: Research highlights the role of 1-chloropentane in nucleophilic substitution reactions, specifically bromide-chloride exchange. [] Its reactivity in these reactions is influenced by factors like temperature, catalyst presence, and substrate structure.
Q7: Can 1-chloropentane undergo radiation-induced reactions?
A7: Studies on the radiation chemistry of 1-chloropentane reveal that it undergoes changes when exposed to gamma radiation. [, ] The yields of radiolysis products like hydrogen, hydrogen chloride, and various hydrocarbons are influenced by the radiation dose. This suggests a complex interplay of radical and ionic reactions.
Q8: What happens when 1-chloropentane is exposed to ozone?
A8: 1-Chloropentane undergoes oxidation in the presence of ozone, with the efficiency of this process influenced by pH. [] The reaction is more effective at higher pH, indicating the involvement of indirect oxidation pathways involving reactive oxygen species.
Q9: Are there any known biological interactions with 1-chloropentane?
A9: Certain bacterial species, like Acinetobacter sp., can degrade 1-chloropentane, utilizing it as a carbon and energy source. [, ] This degradation involves the release of chloride ions, highlighting a potential bioremediation pathway for this compound.
Q10: Have computational methods been applied to study 1-chloropentane?
A11: While the provided research does not focus heavily on computational studies, ab initio calculations have been employed to understand the adsorption and self-assembly of 1-chloropentane on silicon surfaces. [] This highlights the potential of computational chemistry to explore its interactions at the molecular level.
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